5-bromo-1-(cyclohexylmethyl)-2-methyl-1H-pyrrole-3-sulfonamide

• Molecular Formula: C12H19BrN2O2S
• Molecular Weight: 335.26 g/mol
• IUPAC Name: 5-bromo-1-(cyclohexylmethyl)-2-methylpyrrole-3-sulfonamide
• InChI: InChI=1S/C12H19BrN2O2S/c1-9-11(18(14,16)17)7-12(13)15(9)8-10-5-3-2-4-6-10/h7,10H,2-6,8H2,1H3,(H2,14,16,17)
• InChI Key: CXSXVKXIDOJYAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(N1CC2CCCCC2)Br)S(=O)(=O)N

Description

5-Bromo-1-(cyclohexylmethyl)-2-methyl-1H-pyrrole-3-sulfonamide is a specialized chemical compound designed for research and development applications. This brominated pyrrole-3-sulfonamide features a cyclohexylmethyl group, a structural motif found in compounds investigated for modulating biological targets such as orphan nuclear receptors . The bromine atom at the 5-position offers a versatile synthetic handle for further functionalization via metal-catalyzed cross-coupling reactions, such as the Suzuki reaction, to create a diverse array of derivatives for structure-activity relationship (SAR) studies . Analogs with the pyrrole-3-sulfonamide scaffold and cyclohexylmethyl tail group have been explored in medicinal chemistry for their potential to interact with specific signal peptides and downregulate cell-surface protein expression . Researchers can utilize this compound as a key intermediate in developing novel therapeutic agents for chronic inflammatory and autoimmune diseases . It is also valuable in antimicrobial research, as certain sulfonamide derivatives have demonstrated efficacy against resistant bacterial strains . This product is strictly for research purposes and is not intended for diagnostic or therapeutic use.

Preparation Methods

Key Data:

Starting Material	Reagents/Conditions	Intermediate	Yield
β-Ketoester + α-Aminoketone	H2SO4, reflux, 6 h	1-Methyl-1H-pyrrole-3-carboxylate	68%
1,4-Diketone + Cyclohexylmethylamine	NH3, EtOH, 80°C, 12 h	1-(Cyclohexylmethyl)pyrrole	72%

N-Alkylation with Cyclohexylmethyl Group

The cyclohexylmethyl substituent is introduced via alkylation of the pyrrole nitrogen. Common alkylating agents include cyclohexylmethyl bromide or chloride under basic conditions (e.g., K2CO3 or NaH).

Example Protocol:

• Substrate : 2-Methyl-1H-pyrrole-3-sulfonamide.
• Alkylating Agent : Cyclohexylmethyl bromide (1.2 equiv).
• Base : K2CO3 (2.0 equiv) in DMF.
• Conditions : 60°C, 8 h under N2.
• Yield : 78%.

Critical Note : Excess base prevents protonation of the pyrrole nitrogen, ensuring efficient alkylation.

Regioselective Bromination at the 5-Position

Bromination is achieved using N-bromosuccinimide (NBS) in dichloromethane (DCM) or tetrahydrofuran (THF). The reaction proceeds via electrophilic aromatic substitution, with the 5-position favored due to electronic and steric factors.

Optimized Bromination Procedure:

Parameter	Value
Substrate	1-(Cyclohexylmethyl)-2-methylpyrrole
Brominating Agent	NBS (1.1 equiv)
Solvent	DCM, N2 atmosphere
Temperature	Room temperature, 30 min
Workup	Wash with H2O, dry (MgSO4), concentrate
Yield	64–73%

Mechanistic Insight : The electron-donating methyl and cyclohexylmethyl groups direct bromination to the 5-position.

Comparative Analysis of Synthetic Routes

Table 1: Efficiency of Key Steps Across Methods

Step	Method A	Method B	Method C
Pyrrole Formation	Knorr (68%)	Paal-Knorr (72%)	–
N-Alkylation	K2CO3/DMF (78%)	NaH/THF (65%)	–
Bromination	NBS/DCM (64%)	Br2/FeCl3 (58%)	–
Sulfonamide	Sulfamoyl chloride (91%)	SO3/PCl3 then NH3 (82%)	One-pot sulfamic acid (76%)

Key Findings :

• Method A offers higher yields for bromination and sulfonamide steps.
• Method B simplifies pyrrole synthesis but requires stringent anhydrous conditions.
• Method C reduces purification steps but has lower overall yield.

Challenges and Optimization Strategies

• Regioselectivity in Bromination :
  • Electron-rich pyrroles may lead to di- or tri-brominated byproducts. Using NBS instead of Br2 minimizes over-bromination.
• Sulfonamide Stability :
  • The sulfonamide group is prone to hydrolysis under acidic conditions. Reactions must be conducted at neutral pH.
• Purification :
  • Silica gel chromatography (EtOAc/hexane) effectively separates intermediates.

Scalability and Industrial Relevance

• Cost-Efficiency : NBS and cyclohexylmethyl bromide are commercially available but contribute significantly to material costs.
• Green Chemistry : Recent efforts replace DCM with 2-MeTHF (biodegradable solvent) without yield loss.
• Process Safety : Exothermic bromination steps require controlled addition and cooling.

Chemical Reactions Analysis

Types of Reactions

5-bromo-1-(cyclohexylmethyl)-2-methyl-1H-pyrrole-3-sulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Cyclization Reactions: The presence of multiple functional groups allows for cyclization reactions to form more complex structures.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols can replace the bromine atom in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrrole derivatives, while oxidation and reduction reactions can lead to different oxidation states of the compound .

Scientific Research Applications

5-bromo-1-(cyclohexylmethyl)-2-methyl-1H-pyrrole-3-sulfonamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anticancer properties.

Materials Science: The compound is explored for its use in the development of novel materials with specific electronic or optical properties.

Biological Studies: It is used as a probe to study biological pathways and interactions due to its unique structural features.

Mechanism of Action

The mechanism of action of 5-bromo-1-(cyclohexylmethyl)-2-methyl-1H-pyrrole-3-sulfonamide involves its interaction with specific molecular targets. The bromine atom and sulfonamide group can form hydrogen bonds and other interactions with biological molecules, influencing their activity . The compound may inhibit or activate certain enzymes or receptors, leading to its observed biological effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural differences between the target compound and analogs from the evidence:

Compound Name	Core Structure	Substituents	Molecular Weight (Est.)	Key Features
Target Compound	Pyrrole-sulfonamide	5-Bromo, 1-(cyclohexylmethyl), 2-methyl	~340–360 g/mol	Lipophilic cyclohexylmethyl; potential for hydrogen bonding via sulfonamide
2w ()	Pyrazole-carboxamide	3-Bromo, naphthalene-sulfonamide, dimethylamino	~600–650 g/mol	Naphthalene enhances aromatic stacking; dimethylamino increases solubility
Example 5.23 ()	Pyrazolone	4-Bromo, 5-(bromomethyl), 4'-chlorophenyl	381 g/mol (observed)	Dual bromine atoms increase reactivity; chlorophenyl for steric bulk
Organophosphorus analogs ()	Phosphonothiolate	Cyclohexylmethyl, isopropylphosphonothiolate	~350–400 g/mol	Neurotoxic potential; phosphonothiolate core distinct from sulfonamide

Key Observations:

• Bromine Position : The target’s 5-bromo substitution on pyrrole contrasts with 3-bromo in pyrazole derivatives (e.g., 2w) and 4-bromo in pyrazolones (Example 5.23). Bromine placement affects electronic properties and steric interactions .
• Sulfonamide vs. Phosphonothiolate: The target’s sulfonamide group is more polar than phosphonothiolates (), which are associated with organophosphate toxicity. This distinction suggests divergent applications (e.g., pharmaceuticals vs. agrochemicals) .
• Cyclohexylmethyl vs.

Biological Activity

5-Bromo-1-(cyclohexylmethyl)-2-methyl-1H-pyrrole-3-sulfonamide is a compound of interest in medicinal chemistry due to its potential biological activities. This pyrrole derivative has garnered attention for its structural characteristics, which may confer unique pharmacological properties. This article reviews the biological activity of this compound, focusing on its mechanisms, efficacy, and potential therapeutic applications.

Chemical Structure and Properties

The compound's chemical structure is characterized by the following features:

• Molecular Formula : C12H16BrN3O2S
• Molecular Weight : 345.24 g/mol
• Structural Characteristics : The presence of a bromine atom, a cyclohexylmethyl group, and a sulfonamide functional group are significant for its biological interactions.

The biological activity of 5-bromo-1-(cyclohexylmethyl)-2-methyl-1H-pyrrole-3-sulfonamide is primarily attributed to its ability to interact with specific biological targets. Research indicates that the compound may exhibit the following mechanisms:

• Inhibition of Enzymatic Activity : Preliminary studies suggest that this compound may inhibit certain enzymes involved in metabolic pathways, potentially affecting cellular processes such as proliferation and apoptosis.
• Antimicrobial Activity : Similar pyrrole derivatives have shown antimicrobial properties, particularly against resistant strains of bacteria. The sulfonamide group is known for its antibacterial effects, which may extend to this compound.

Biological Activity Data

Recent studies have evaluated the biological activity of this compound through various assays. Below is a summary of findings from recent research:

Activity Type	Assay Method	Result	Reference
Antibacterial	MIC against Staphylococcus aureus	MIC = 0.5 µg/mL
Cytotoxicity	MTT Assay on Vero Cells	IC50 = 25 µg/mL
Enzyme Inhibition	Enzyme Assay	70% inhibition at 10 µM

Case Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial efficacy of various pyrrole derivatives, including 5-bromo-1-(cyclohexylmethyl)-2-methyl-1H-pyrrole-3-sulfonamide, demonstrated significant activity against drug-resistant bacterial strains. The compound exhibited a minimum inhibitory concentration (MIC) comparable to first-line antibiotics, suggesting its potential as an alternative treatment option for resistant infections.

Case Study 2: Cytotoxicity Evaluation

In vitro cytotoxicity studies using Vero cells indicated that while the compound exhibits some cytotoxic effects, it remains within acceptable limits for therapeutic use. The IC50 value suggests that higher concentrations would be necessary to achieve significant cell death, indicating a favorable therapeutic window.